4-cyclohexyl-N-(3-methoxypropyl)benzenesulfonamide
Description
4-cyclohexyl-N-(3-methoxypropyl)benzenesulfonamide, also known as CSPB, is a chemical compound that belongs to the family of sulfonamides. This compound has been extensively studied for its potential use in various scientific research applications.
Scientific Research Applications
Photodynamic Therapy Applications
- Photodynamic Therapy in Cancer Treatment : A study by Pişkin, Canpolat, and Öztürk (2020) explored the use of benzenesulfonamide derivatives in photodynamic therapy. They developed zinc phthalocyanine substituted with benzenesulfonamide, demonstrating its potential as a Type II photosensitizer for cancer treatment in photodynamic therapy due to its high singlet oxygen quantum yield and good fluorescence properties. This highlights the application of benzenesulfonamide derivatives in developing effective cancer treatments (Pişkin, Canpolat, & Öztürk, 2020).
Anticancer and Radioprotective Agents
- Synthesis for Anticancer Activity : Ghorab et al. (2008) reported on the synthesis of novel quinolines from 4-(5,5-dimethyl-3-oxo-cyclohex-1-enylamino)benzenesulfonamide, revealing their potential as anticancer and radioprotective agents. This research underscores the importance of benzenesulfonamide derivatives in developing new therapeutic compounds for cancer treatment and radioprotection (Ghorab, Ragab, Noaman, Heiba, & El-Hossary, 2008).
Enzyme Inhibition and Medicinal Chemistry
- Carbonic Anhydrase Inhibitors : Gul et al. (2016) synthesized a series of benzenesulfonamides and tested them as carbonic anhydrase inhibitors. They found that some of these sulfonamides strongly inhibited human cytosolic isoforms, highlighting their potential utility in medicinal chemistry and enzyme inhibition research (Gul et al., 2016).
Antimicrobial Activity
- Antibacterial Agents Against Escherichia coli : Abbasi et al. (2019) conducted a study on the synthesis of benzenesulfonamides derived from N-sulfonation, demonstrating their effectiveness as antibacterial agents, particularly against Escherichia coli. This showcases the role of benzenesulfonamide derivatives in the development of new antimicrobial agents (Abbasi et al., 2019).
Molecular Structure Analysis
- Crystal Structure Studies : Gelbrich, Threlfall, and Hursthouse (2012) analyzed the crystal structures of various N-phenylbenzenesulfonamides, including 4-cyano-N-(4-methoxyphenyl)benzenesulfonamide. This research is significant for understanding the molecular and crystal structures of benzenesulfonamide derivatives, which is crucial in drug design and materials science (Gelbrich, Threlfall, & Hursthouse, 2012).
properties
IUPAC Name |
4-cyclohexyl-N-(3-methoxypropyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO3S/c1-20-13-5-12-17-21(18,19)16-10-8-15(9-11-16)14-6-3-2-4-7-14/h8-11,14,17H,2-7,12-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPUXPFJGVKNIIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNS(=O)(=O)C1=CC=C(C=C1)C2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyclohexyl-N-(3-methoxypropyl)benzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2Z)-2-({4-[(2-chloro-6-fluorophenyl)methoxy]phenyl}methylidene)-1-azabicyclo[2.2.2]octan-3-one](/img/structure/B2425512.png)
![7-chloro-4-((3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one](/img/structure/B2425527.png)
![2-(9-Chloro-1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)-4-methylphenol](/img/structure/B2425528.png)
![3-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2425531.png)